molecular formula C10H23BO2 B8549440 Tert-butyldiisopropoxyborane CAS No. 86595-34-8

Tert-butyldiisopropoxyborane

Cat. No.: B8549440
CAS No.: 86595-34-8
M. Wt: 186.10 g/mol
InChI Key: JQJCXNSIBLZQSL-UHFFFAOYSA-N
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Description

Tert-butyldiisopropoxyborane is a useful research compound. Its molecular formula is C10H23BO2 and its molecular weight is 186.10 g/mol. The purity is usually 95%.
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Properties

CAS No.

86595-34-8

Molecular Formula

C10H23BO2

Molecular Weight

186.10 g/mol

IUPAC Name

tert-butyl-di(propan-2-yloxy)borane

InChI

InChI=1S/C10H23BO2/c1-8(2)12-11(10(5,6)7)13-9(3)4/h8-9H,1-7H3

InChI Key

JQJCXNSIBLZQSL-UHFFFAOYSA-N

Canonical SMILES

B(C(C)(C)C)(OC(C)C)OC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The reaction was conducted as described in Example 1 with tert-butyllithium (30.9 mL, 51 mmol) which was added to triisopropoxyborane (9.59 g, 51 mmol) in 51 mL ethyl ether cooled to -100° C. instead of -78° C. Solvents were removed at 0° C. and 15 mm Hg. The oil bath was maintained at 50° C. to furnish tert-butyldiisopropoxyborane: 8.44 g (45.3 mmol, 89%), bp 136-138 (754 mm Hg); proton NMR (neat) δ4.50 (septet, J=18 Hz, 2H), 1.12 (d, J=18 Hz, 12H), 0.95 (s, 9H); boron NMR (neat) δ+29.5 ppm (s).
Quantity
30.9 mL
Type
reactant
Reaction Step One
Quantity
9.59 g
Type
reactant
Reaction Step Two
Quantity
51 mL
Type
solvent
Reaction Step Two

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